Cas no 165266-21-7 (2-Propenethioamide, 2-cyano-3-(2-methoxyphenyl)-)

• Product Name: 2-Propenethioamide, 2-cyano-3-(2-methoxyphenyl)-
• CAS No: 165266-21-7
• MF: C₁₁H₁₀N₂OS
• MW: 218.274900913239
• CID: 1344122
• Update Time: 2024-08-17

2-Propenethioamide, 2-cyano-3-(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenethioamide, 2-cyano-3-(2-methoxyphenyl)-

• Inchi： 1S/C11H10N2OS/c1-14-10-5-3-2-4-8(10)6-9(7-12)11(13)15/h2-6H,1H3,(H2,13,15)
• InChI Key： BZQCVYKTBIVOBO-UHFFFAOYSA-N
• SMILES： C(N)(=S)C(C#N)=CC1=CC=CC=C1OC

Computed Properties

• Exact Mass: 218.0515

Experimental Properties

• Density: 1.263±0.06 g/cm3(Predicted)
• Boiling Point: 392.6±52.0 °C(Predicted)
• PSA: 59.04
• pka: 11.37±0.29(Predicted)